Cas no 2460-87-9 (4-(Tert-Butoxy)phenol)

• Product Name: 4-(Tert-Butoxy)phenol
• CAS No: 2460-87-9
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD02183556
• CID: 84346
• PubChem ID: 87565196
• Update Time: 2025-08-04

4-(Tert-Butoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butoxy)phenol
• 4-tert-Butoxyphenol
• 4-[(2-methylpropan-2-yl)oxy]phenol
• 4-tert-butyloxyphenol
• Hydroquinone Mono-tert-butyl Ether
• mono-tert-butylhydroquinone
• o-t-butylhydroquinone
• Phenol,p-tert-butoxy
• p-Tert-butoxyphenol
• t-butyl 4-hydroxyphenyl ether
• Phenol, 4-(1,1-dimethylethoxy)-
• 4-t-butoxyphenol
• 4W56A32OU8
• AK135651
• Phenol, p-tert-butoxy-
• 4-tert-butoxy-phenol
• CIICLJLSRUHUBY-UHFFFAOYSA-N
• Phenol,4-(1,1-dimethylethoxy)-
• STR08098
• 8269AD
• STL556581
• FCH920176
• BBL102775
• 4-(Tert-Butoxy)phenol

• MDL： MFCD02183556
• Inchi： 1S/C10H14O2/c1-10(2,3)12-9-6-4-8(11)5-7-9/h4-7,11H,1-3H3
• InChI Key： CIICLJLSRUHUBY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)O)C(C)(C)C

Computed Properties

• Exact Mass: 166.09900
• Monoisotopic Mass: 166.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.3
• Topological Polar Surface Area: 29.5

Experimental Properties

• Color/Form: White or light brown powder
• Density: 1.029
• Melting Point: 149.0 to 155.0 deg-C
• Boiling Point: 263.7°Cat760mmHg
• Flash Point: 114.4°C
• Refractive Index: 1.514
• PSA: 29.46000
• LogP: 2.56950
• Solubility: Insoluble

4-(Tert-Butoxy)phenol Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(Tert-Butoxy)phenol

4-(Tert-Butoxy)phenol: A Comprehensive Overview

4-(Tert-Butoxy)phenol, also known by its CAS number 2460-87-9, is a versatile organic compound with significant applications in various industries. This compound, characterized by its phenolic structure and tert-butoxy substituent, has garnered attention due to its unique chemical properties and potential uses in materials science, pharmaceuticals, and advanced manufacturing. Recent studies have highlighted its role in enhancing the performance of polymer-based materials and its potential as a precursor in drug development.

The molecular structure of 4-(tert-butoxy)phenol consists of a phenol ring substituted with a tert-butoxy group at the para position. This substitution pattern imparts specific electronic and steric effects, making the compound highly reactive under certain conditions. Researchers have explored its reactivity in various chemical reactions, including nucleophilic aromatic substitution and radical polymerization. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that 4-(tert-butoxy)phenol can serve as a effective monomer for synthesizing high-performance thermoplastic elastomers.

In terms of physical properties, 4-(tert-butoxy)phenol exhibits a melting point of approximately 115°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetone. These characteristics make it suitable for applications requiring controlled release mechanisms or selective solubility profiles. Recent advancements in green chemistry have also explored the use of this compound in bio-based polymer formulations, aligning with global sustainability goals.

The synthesis of 4-(tert-butoxy)phenol typically involves nucleophilic aromatic substitution or coupling reactions. A 2023 paper in the Journal of Organic Chemistry detailed an efficient one-pot synthesis method utilizing microwave-assisted conditions, which significantly reduced reaction time while maintaining high yields. This method has been adopted by several research groups for large-scale production, underscoring the compound's commercial viability.

Applications of 4-(tert-butoxy)phenol span across multiple sectors. In the pharmaceutical industry, it has been investigated as a potential lead compound for anti-inflammatory drugs due to its ability to modulate inflammatory pathways. Additionally, its role as a stabilizer in polymer blends has been extensively studied, with recent findings indicating improved thermal stability and mechanical properties when incorporated into polyurethane formulations.

In the field of electronics, researchers have explored the use of 4-(tert-butoxy)phenol as a precursor for high-performance dielectric materials. A 2023 study published in Advanced Materials demonstrated that polymers derived from this compound exhibit exceptional dielectric constants and low loss tangents, making them ideal for next-generation capacitors and high-frequency circuit boards.

The environmental impact of 4-(tert-butoxy)phenol has also been a topic of recent research. Studies indicate that it biodegrades efficiently under aerobic conditions, with complete mineralization achieved within 30 days. This makes it an eco-friendly alternative to traditional additives used in polymer manufacturing.

In conclusion, 4-(tert-butoxy)phenol, CAS number 2460-87-9, stands out as a multifaceted compound with promising applications across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern material science and pharmaceutical development.